Cas no 254964-05-1 (7-Azabicyclo[2.2.1]heptane-7-carboxylicacid,2-oxo-,methylester,(1R,4S)-(9CI))

7-Azabicyclo[2.2.1]heptane-7-carboxylicacid,2-oxo-,methylester,(1R,4S)-(9CI) structure
254964-05-1 structure
Product Name:7-Azabicyclo[2.2.1]heptane-7-carboxylicacid,2-oxo-,methylester,(1R,4S)-(9CI)
CAS No:254964-05-1
MF:C8H11NO3
MW:169.177842378616
CID:246763
Update Time:2023-03-30

7-Azabicyclo[2.2.1]heptane-7-carboxylicacid,2-oxo-,methylester,(1R,4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, 2-oxo-, methyl ester, (1R,4S)-
    • 7-Azabicyclo[2.2.1]heptane-7-carboxylicacid,2-oxo-,methylester,(1R,4S)-(9CI)
    • 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, 2-oxo-, methyl ester, (1R,4S)-
    • Inchi: 1S/C8H11NO3/c1-12-8(11)9-5-2-3-6(9)7(10)4-5/h5-6H,2-4H2,1H3/t5-,6+/m0/s1
    • InChI Key: PSIWAVWVGPNUOI-NTSWFWBYSA-N
    • SMILES: [C@@]12([H])N(C(OC)=O)[C@@]([H])(CC1)CC2=O

Computed Properties

  • Exact Mass: 169.074
  • Monoisotopic Mass: 169.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6A^2

7-Azabicyclo[2.2.1]heptane-7-carboxylicacid,2-oxo-,methylester,(1R,4S)-(9CI) Related Literature

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